N-(2-methoxyphenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
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Description
N-(2-methoxyphenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N5O2S2 and its molecular weight is 415.53. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Pharmacological Potential
Heterocyclic compounds, especially those incorporating thiazolo[4,5-d]pyrimidine and piperidine moieties, are frequently explored for their potential pharmacological properties. These compounds often serve as key scaffolds in drug discovery due to their diverse biological activities. The synthesis of novel heterocyclic compounds derived from various starting materials, including those related to the specified chemical structure, has been reported. For instance, research on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from precursors like visnaginone and khellinone highlighted their anti-inflammatory and analgesic potential (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These findings suggest a wide range of potential applications in designing new therapeutic agents.
Anticancer Activity
The structural motif of thiazolopyrimidine is of particular interest in the development of anticancer agents. A study on the synthesis and cytotoxic activity of novel N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives against human cancer cell lines, including HepG2 and MDA-MB-231, highlighted the significance of this scaffold in medicinal chemistry (H. Ding et al., 2012). Such research underscores the importance of exploring similar compounds for their potential antitumor properties.
Analgesic and Antiparkinsonian Activities
Further applications in the realm of neurological disorders have been explored with related chemical structures. Research into thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from specific precursors demonstrated good analgesic and antiparkinsonian activities (A. Amr, S. Maigali, Mohamed M. Abdulla, 2008). These findings open avenues for the development of new treatments for pain and Parkinson's disease.
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2S2/c1-26-14-8-4-3-7-13(14)22-15(25)11-27-18-16-17(20-12-21-18)23-19(28-16)24-9-5-2-6-10-24/h3-4,7-8,12H,2,5-6,9-11H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHHSCKDECHTWEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.